(oxetan-3-yl)urea
Description
“(Oxetan-3-yl)urea” is a chemical compound that has been studied in the field of synthetic chemistry . It is known for its high polarity and great ability to function as an acceptor of hydrogen bonds .
Synthesis Analysis
The synthesis of “(oxetan-3-yl)urea” involves several steps. One method involves the aza-Michael addition of NH-heterocycles with methyl 2-(Azetidin- or Oxetan-3-Ylidene)Acetates . Another method involves the use of zwitterionic π-allylpalladium species . The synthesis process requires careful control of conditions such as temperature and the use of specific catalysts .Molecular Structure Analysis
The molecular structure of “(oxetan-3-yl)urea” is characterized by a four-membered oxetane ring and a urea group . The InChI code for this compound is 1S/C4H8N2O2/c5-4(7)6-3-1-8-2-3/h3H,1-2H2,(H3,5,6,7) .Chemical Reactions Analysis
“(Oxetan-3-yl)urea” can undergo various chemical reactions. For instance, it can participate in allylic amination and ring-opening of oxetanes to synthesize medium-sized heterocycles . It can also undergo bromination with Br2 or epoxidation with m-CPBA .Physical And Chemical Properties Analysis
“(Oxetan-3-yl)urea” is a powder at room temperature . It has a molecular weight of 116.12 .Safety and Hazards
“(Oxetan-3-yl)urea” is classified as a combustible liquid. It is harmful if swallowed and can cause skin irritation and serious eye damage. It may also cause respiratory irritation . Proper safety measures should be taken when handling this compound, including wearing protective clothing and avoiding breathing in dust, fume, gas, mist, vapors, or spray .
Future Directions
Future research on “(oxetan-3-yl)urea” could focus on exploring new derivatives bearing an oxetane group to extend accessible chemical space for further identification of kinase inhibitors . Another interesting direction could be the development of new synthetic routes for the preparation of heterocyclic amino acid derivatives containing azetidine and oxetane rings .
properties
| { "Design of the Synthesis Pathway": "The synthesis of (oxetan-3-yl)urea can be achieved through a two-step reaction process. The first step involves the synthesis of oxetan-3-yl isocyanate, which is then reacted with an amine to form the final product.", "Starting Materials": [ "3-chloropropionaldehyde", "sodium cyanide", "ammonium chloride", "ethyl acetate", "ethanol", "diethyl ether", "an amine of choice" ], "Reaction": [ "Step 1: Synthesis of oxetan-3-yl isocyanate", "1. Mix 3-chloropropionaldehyde and sodium cyanide in ethanol and heat the mixture to reflux for 24 hours.", "2. Cool the mixture and filter the resulting solid.", "3. Dissolve the solid in water and add ammonium chloride.", "4. Extract the mixture with ethyl acetate and dry the organic layer over sodium sulfate.", "5. Concentrate the organic layer under reduced pressure to obtain oxetan-3-yl isocyanate.", "Step 2: Formation of (oxetan-3-yl)urea", "1. Dissolve oxetan-3-yl isocyanate in diethyl ether.", "2. Add an amine of choice to the solution and stir the mixture for 24 hours.", "3. Filter the resulting solid and wash it with diethyl ether.", "4. Dry the solid under reduced pressure to obtain (oxetan-3-yl)urea." ] } | |
CAS RN |
1565719-57-4 |
Product Name |
(oxetan-3-yl)urea |
Molecular Formula |
C4H8N2O2 |
Molecular Weight |
116.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
